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Compound of Interest

Compound Name: ART812

Cat. No.: B11927224 Get Quote

This document provides comprehensive, step-by-step guidance for the proper disposal of

ART812, a potent DNA polymerase Polθ inhibitor used in research. Adherence to these

procedures is critical for ensuring laboratory safety, protecting the environment, and

maintaining regulatory compliance. This information is intended for researchers, scientists, and

drug development professionals.

While ART812 is not classified as a hazardous substance or mixture according to available

Safety Data Sheets (SDS), it is imperative to handle all laboratory chemicals with a high degree

of caution. The following procedures are based on best practices for the disposal of non-

hazardous chemical waste in a laboratory setting.

Immediate Safety and Handling
Before working with ART812, it is essential to be familiar with its properties and to have the

appropriate personal protective equipment (PPE) readily available.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemically resistant gloves, such as nitrile, are required. Always inspect gloves for

integrity before use and employ proper removal techniques to avoid skin contact.

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn.

Lab Coat: A dedicated laboratory coat should be worn to protect from spills.
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Respiratory Protection: While not typically required for small quantities, a NIOSH-approved

respirator may be necessary if there is a risk of aerosolization of the solid compound.

In the event of a spill, ensure the area is well-ventilated. Absorb the spilled material with an

inert absorbent, such as vermiculite or sand. Collect the absorbed material into a sealed

container for proper disposal.

Step-by-Step Disposal Procedures for ART812
The proper disposal of ART812 and associated contaminated materials is crucial. All waste

must be segregated and disposed of according to institutional and local regulations.

1. Waste Segregation:

All materials that have come into contact with ART812 must be considered chemical waste and

segregated from general laboratory trash. This includes:

Unused or expired solid ART812 powder.

Solutions containing ART812.

Contaminated consumables such as pipette tips, centrifuge tubes, and well plates.

Contaminated PPE, including gloves and disposable lab coats.

2. Solid Waste Disposal:

Collection: Collect all solid waste contaminated with ART812 in a designated, leak-proof,

and clearly labeled hazardous waste container. The label should include the chemical name

("ART812") and the appropriate hazard class (in this case, "non-hazardous chemical waste"

is appropriate unless mixed with hazardous substances).

Storage: Store the sealed waste container in a designated satellite accumulation area away

from incompatible materials.

3. Liquid Waste Disposal:
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Aqueous Solutions: Aqueous solutions containing ART812 should be collected in a

designated, leak-proof, and clearly labeled hazardous waste container. Do not pour any

solutions containing ART812 down the drain unless specifically permitted by your institution's

environmental health and safety (EHS) office.

Organic Solvents: If ART812 is dissolved in a hazardous organic solvent, the entire mixture

must be treated as hazardous waste. Collect this waste in a separate, appropriately labeled

container designated for flammable or halogenated solvents, as appropriate.

Storage: Store liquid waste containers in secondary containment to prevent spills.

4. Sharps Disposal:

Any sharps, such as needles or razor blades, that are contaminated with ART812 must be

disposed of in a designated sharps container. Once the sharps container is full, it should be

sealed and disposed of as hazardous waste.

Experimental Workflow for ART812 Handling and
Disposal
The following diagram illustrates a typical workflow for handling and disposing of ART812 in a

research setting.
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ART812 Experimental and Disposal Workflow

Decision Pathway for Chemical Waste Disposal
This diagram outlines the critical decision-making steps for the proper disposal of any

laboratory chemical, including ART812.
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Chemical Waste Disposal Decision Pathway

It is the responsibility of the researcher to ensure that all chemical waste is handled and

disposed of in a manner that is safe for both laboratory personnel and the environment. Always

consult your institution's Environmental Health and Safety (EHS) office for specific guidance

and clarification on disposal procedures.

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of ART812].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11927224#art812-proper-disposal-procedures]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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